Cas no 2034572-33-1 (N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2034572-33-1
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5379387
• PubChem ID: 91624589
• Update Time: 2025-05-30

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2034572-33-1
• F6436-3118
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-3-(4-methylsulfonylphenyl)propanamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide
• AKOS025315132
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide

• Inchi： 1S/C21H24N2O4S/c1-23-14-18(17-5-3-4-6-19(17)23)20(24)13-22-21(25)12-9-15-7-10-16(11-8-15)28(2,26)27/h3-8,10-11,14,20,24H,9,12-13H2,1-2H3,(H,22,25)
• InChI Key： SDNHVIGLTAYBPO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O)(=O)=O

Computed Properties

• Exact Mass: 400.14567842g/mol
• Monoisotopic Mass: 400.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide

Comprehensive Overview of N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide (CAS No. 2034572-33-1)

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide, identified by its CAS number 2034572-33-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that combine an indole moiety with a methanesulfonylphenyl group, making it a subject of interest for drug discovery and development.

The molecular structure of N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide includes a hydroxyethyl linker, which enhances its solubility and bioavailability. Researchers have explored its potential as a modulator of specific biological pathways, particularly those involving inflammation and cellular signaling. The presence of the methanesulfonyl group suggests possible interactions with sulfonylurea receptors or other sulfonamide-sensitive targets, which are often investigated in metabolic disorders.

In recent years, the scientific community has shown growing interest in compounds like CAS 2034572-33-1 due to their potential applications in addressing neurodegenerative diseases and chronic inflammation. These areas are among the most searched topics in biomedical research, reflecting the urgent need for novel therapeutics. The indole scaffold, a common feature in many natural products and drugs, further underscores the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide presents interesting challenges and opportunities. Its synthesis typically involves multi-step organic reactions, including amide coupling and hydroxylation processes, which are frequently discussed in academic and industrial settings. The compound's purity and stability are critical factors for its potential use in preclinical studies, making analytical methods like HPLC and mass spectrometry essential for characterization.

The pharmacological profile of CAS 2034572-33-1 is still under investigation, but preliminary studies suggest it may interact with enzymes or receptors involved in oxidative stress and cell proliferation. These mechanisms are highly relevant to conditions such as cancer and autoimmune diseases, which are frequently searched topics in medical databases. Researchers are also examining the compound's potential as a small-molecule inhibitor, a category of therapeutics that has seen rapid growth in the past decade.

In the context of drug development, N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide represents a promising lead compound. Its structural complexity allows for further derivatization, enabling medicinal chemists to optimize its pharmacokinetic properties and target selectivity. Such optimization is a hot topic in pharmaceutical research, as it directly impacts the success rate of drug candidates in clinical trials.

Beyond its potential therapeutic applications, CAS 2034572-33-1 is also of interest to researchers studying structure-activity relationships (SAR). The compound's unique combination of functional groups provides a valuable case study for understanding how molecular modifications affect biological activity. This aligns with the increasing demand for computational chemistry and molecular modeling tools, which are widely searched by scientists aiming to predict compound behavior before synthesis.

As the scientific community continues to explore N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide, its role in advancing our understanding of complex biological systems becomes increasingly apparent. Whether as a tool compound in basic research or a potential therapeutic agent, this molecule exemplifies the intersection of organic chemistry, pharmacology, and drug discovery—fields that dominate contemporary scientific discourse and search trends.